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Compound of Interest

Compound Name: 2-Bromobenzotrifluoride

Cat. No.: B1265661

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Bromobenzotrifluoride, with a specific focus on its melting and boiling points.
This document is intended for researchers, scientists, and professionals in the field of drug
development and material science who utilize 2-Bromobenzotrifluoride as a versatile building
block in organic synthesis.

Physicochemical Data of 2-Bromobenzotrifluoride

2-Bromobenzotrifluoride, also known as 2-Bromo-a,a,a-trifluorotoluene, is a colorless to light
brown liquid at room temperature.[1][2] Its key physical and chemical properties are
summarized in the table below. The compound is widely used in the synthesis of
pharmaceuticals and agrochemicals due to the presence of the trifluoromethyl group.[2]
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Property Value

Molecular Formula C7Ha4BrFs

Molecular Weight 225.01 g/mol [2]

Appearance Clear colorless to brown liquid[1]
Boiling Point 167-168 °C (lit.)[1][3][4]

171 °C[2][5]

Density 1.652 g/mL at 25 °C (lit.)[1][3]

1.67 g/mL[2]

Refractive Index n20/D 1.482 (lit.)[1][3][4]

Flash Point 51 °C[5]

52 °C - closed cup

125 °F[1]

Storage Temperature 2-8°C, sealed in dry conditions[1]

Room Temperature[5]

Experimental Protocol: Determination of Boiling
Point

The boiling point of a liquid is a crucial physical property for its characterization and
assessment of purity. The following is a generalized experimental protocol for the determination
of the boiling point of a liquid compound such as 2-Bromobenzotrifluoride.

Objective: To determine the boiling point of a liquid sample.
Apparatus:
o Small test tube or ignition tube

o Capillary tube (sealed at one end)
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e Thermometer

o Beaker

e Heating apparatus (e.g., Bunsen burner or heating mantle)
e Stirring rod or magnetic stirrer

 Liquid paraffin or other suitable heating bath liquid

e Stand and clamp

Procedure:

o Sample Preparation: A small amount of the liquid (e.g., 2-Bromobenzotrifluoride) is placed
into the small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the bulb of the thermometer is level with the bottom of the test tube. This
assembly is then clamped and suspended in a beaker containing a high-boiling liquid, such
as liquid paraffin, ensuring the sample is fully submerged.

e Heating: The beaker is gently heated with constant stirring to ensure uniform temperature
distribution.[6]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a continuous and rapid stream of
bubbles is observed.

o Temperature Recording: The heating is then stopped, and the bath is allowed to cool slowly
with continuous stirring. The boiling point is the temperature at which the liquid just begins to
enter the capillary tube.[6] This is the point where the vapor pressure of the liquid equals the
atmospheric pressure.

o Repetition: For accuracy, the experiment should be repeated to obtain concordant readings.
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Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.392-83-6 | 2-Bromobenzotrifluoride [fluoromart.com]

e 2. chemimpex.com [chemimpex.com]

e 3. 2-Bromobenzotrifluoride 99 392-83-6 [sigmaaldrich.com]
e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. 2-Bromobenzotrifluoride | 392-83-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 6. davjalandhar.com [davjalandhar.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Bromobenzotrifluoride: Physicochemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1265661#2-bromobenzotrifluoride-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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